Cas no 1207060-10-3 (N-(3-chloro-2-methylphenyl)-2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide)

• Product Name: N-(3-chloro-2-methylphenyl)-2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide
• CAS No: 1207060-10-3
• MF: C₂₂H₁₈ClN₃O₃S
• MW: 439.914622783661
• CID: 5394454
• Update Time: 2025-05-23

N-(3-chloro-2-methylphenyl)-2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-2-methylphenyl)-2-[7-(4-methoxyphenyl)-4-oxothieno[3,2-d]pyrimidin-3-yl]acetamide
• N-(3-chloro-2-methylphenyl)-2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide

• Inchi： 1S/C22H18ClN3O3S/c1-13-17(23)4-3-5-18(13)25-19(27)10-26-12-24-20-16(11-30-21(20)22(26)28)14-6-8-15(29-2)9-7-14/h3-9,11-12H,10H2,1-2H3,(H,25,27)
• InChI Key： RLWJSXHAUGGYJH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(Cl)=C1C)(=O)CN1C=NC2C(C3=CC=C(OC)C=C3)=CSC=2C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on N-(3-chloro-2-methylphenyl)-2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide

Introduction to N-(3-chloro-2-methylphenyl)-2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide (CAS No. 1207060-10-3)

The compound N-(3-chloro-2-methylphenyl)-2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide (CAS No. 1207060-10-3) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of acetamides and features a complex structure incorporating a thienopyrimidine ring system. The presence of functional groups such as the chlorine atom, methoxy group, and acetamide moiety contributes to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of thienopyrimidine derivatives in drug discovery, particularly in the development of kinase inhibitors and anti-tumor agents. The thieno[3,2-d]pyrimidine core of this compound is known to exhibit strong binding affinity towards various protein kinases, making it a promising candidate for therapeutic applications. Additionally, the substitution pattern at the 7-position with a 4-methoxyphenyl group enhances the molecule's solubility and bioavailability, which are critical factors in drug design.

The acetamide group attached to the thienopyrimidine ring plays a crucial role in modulating the compound's pharmacokinetic properties. Acetamide functionalities are often associated with improved stability and reduced toxicity, which are essential for ensuring safe administration in vivo. Furthermore, the chlorine atom at the 3-position of the phenyl ring introduces electronic effects that can influence the molecule's reactivity and selectivity towards specific biological targets.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed that CAS No. 1207060-10-3 exhibits remarkable binding affinity towards several oncogenic kinases, such as Aurora kinases and CDKs (Cyclin-dependent kinases). This suggests its potential as a lead compound in the development of targeted therapies for cancers driven by these kinases.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitutions and condensation reactions. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of this compound, making it more accessible for preclinical testing.

Preclinical studies conducted on CAS No. 1207060-10-3 have demonstrated its potent anti-proliferative activity against various cancer cell lines. Moreover, preliminary toxicity studies indicate that this compound has a favorable safety profile, with minimal adverse effects on normal cells. These findings underscore its potential as a novel chemotherapeutic agent.

Another area of interest lies in the exploration of this compound's ability to modulate other therapeutic targets beyond kinases. For instance, recent research has suggested that CAS No. 1207060-10-3 may also inhibit certain viral proteases, opening up possibilities for its application in antiviral therapies.

In conclusion, N-(3-chloro-2-methylphenyl)-2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide (CAS No. 1207060-10-) represents a cutting-edge molecule with diverse applications in medicinal chemistry. Its unique structure, combined with recent advancements in synthetic and computational techniques, positions it as a valuable asset in the pursuit of innovative therapeutic solutions.